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Compound of Interest

Compound Name: 4-Chloro-3-cyanopyridine

Cat. No.: B120827 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 4-Chloro-3-cyanopyridine, including detailed operational

and disposal plans.

Chemical Profile:

Property Value

Chemical Name 4-Chloro-3-cyanopyridine

Synonyms
4-chloropyridine-3-carbonitrile, 4-chloro-

nicotinonitrile

CAS Number 89284-61-7

Molecular Formula C6H3ClN2

Molecular Weight 138.55 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chloro-3-cyanopyridine is classified as a substance that is harmful if swallowed, in contact

with skin, or if inhaled. It can cause skin and serious eye irritation.[2] Therefore, stringent
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adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH

(US)).[3] A face shield may be

appropriate in some

workplaces.[4]

To protect against splashes

and dust particles that can

cause serious eye irritation.

Hand Protection

Chemical-impermeable gloves

(inspected prior to use). The

selected gloves must satisfy

the specifications of EU

Directive 89/686/EEC and the

standard EN 374.[3]

To prevent skin contact, as the

substance is harmful upon

dermal absorption.

Skin and Body Protection

A laboratory coat and close-

toed footwear at a minimum.[4]

For more extensive handling,

fire/flame resistant and

impervious clothing is

recommended.[3]

To protect against skin contact

and potential splashes.

Respiratory Protection

Use only in a well-ventilated

area.[2][4] If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator should be used.[3]

To prevent inhalation of dust or

vapors, which can be harmful.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Chloro-3-cyanopyridine is crucial to minimize risk.

Workflow for Handling 4-Chloro-3-cyanopyridine:
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Workflow for Handling 4-Chloro-3-cyanopyridine

Preparation

Handling

Post-Handling

Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weighing and Transfer

Proceed to handling

Dissolving (if applicable)

Decontaminate Work Surfaces

After experiment

Remove and Dispose of PPE

Wash Hands Thoroughly

Store in Tightly Closed Container

For unused chemical

Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Chloro-3-cyanopyridine.
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Experimental Protocol: Weighing and Preparing a Solution

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 4-Chloro-3-cyanopyridine.

Ensure a chemical fume hood is operational and the workspace is clear.

Don all required PPE as specified in the table above.

Weighing:

Use a calibrated analytical balance inside a fume hood.

To minimize dust formation, handle the solid material gently.

Use spark-proof tools for transfer.[3]

Weigh the desired amount of 4-Chloro-3-cyanopyridine onto a weighing paper or into a

suitable container.

Solution Preparation:

Place the weighed solid into a clean, dry flask.

Slowly add the desired solvent while stirring in the fume hood.

Ensure the container is loosely covered during dissolution to prevent solvent evaporation

while avoiding pressure build-up.

Once fully dissolved, the solution can be used for the intended application.

Emergency and Disposal Plans
Spill Cleanup Protocol:

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Spill Size Procedure

Small Spill

1. Evacuate personnel to a safe area.[3]2.

Ensure adequate ventilation.[3]3. Wear

appropriate PPE, including respiratory

protection.[3]4. Use dry clean-up procedures

and avoid generating dust.[2]5. Collect the

spilled material using spark-proof tools and

place it in a suitable, closed container for

disposal.[3]6. Clean the spill area with soap and

water.[4]

Large Spill

1. Evacuate the area immediately.[3]2. Alert the

appropriate emergency response team.3.

Prevent the spill from entering drains.[3]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.[3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[3][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]
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Waste Disposal Plan:

Proper disposal of 4-Chloro-3-cyanopyridine and its containers is essential to prevent

environmental contamination.

Chemical Disposal: The material should be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not discharge to

sewer systems.[3]

Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or

reconditioning. Alternatively, the packaging can be punctured to make it unusable for other

purposes and then disposed of in a sanitary landfill.[3]

By adhering to these safety protocols and operational plans, researchers can handle 4-Chloro-
3-cyanopyridine with a high degree of safety, ensuring the well-being of laboratory personnel

and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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